Cas no 54796-52-0 (2-Thiophenecarboxylic acid, 5-bromo-4-methyl-, 2-hydroxyphenyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-bromo-4-methyl-, 2-hydroxyphenyl ester
• CAS No: 54796-52-0
• MF: C₁₂H₉BrO₃S
• MW: 313.167061567307
• CID: 353651
• PubChem ID: 71364501
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-bromo-4-methyl-, 2-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-bromo-4-methyl-, 2-hydroxyphenyl ester
• (2-hydroxyphenyl) 5-bromo-4-methylthiophene-2-carboxylate
• DTXSID60787966
• 54796-52-0
• 2-Hydroxyphenyl 5-bromo-4-methylthiophene-2-carboxylate

• Inchi： 1S/C12H9BrO3S/c1-7-6-10(17-11(7)13)12(15)16-9-5-3-2-4-8(9)14/h2-6,14H,1H3
• InChI Key： LZHOFDPOXMXIMC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=O)OC2C=CC=CC=2O)S1

Computed Properties

• Exact Mass: 311.94557
• Monoisotopic Mass: 311.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53